Cas no 916979-34-5 (Allopurinol-d2)

• Product Name: Allopurinol-d2
• CAS No: 916979-34-5
• MF: C₅H₄N₄O
• MW: 136.111459732056
• CID: 996995
• Update Time: 2025-05-24

Allopurinol-d2 Chemical and Physical Properties

Names and Identifiers

• Allopurinol-d2
• 3,6-dideuterio-1,2-dihydropyrazolo[3,4-d]pyrimidin-4-one
• Adenock-d2
• Allopur-d2
• Caplenal-d2
• Cellidrin-d2
• 1,5-Dihydro-4H-pyrazolo[3,4-d]pyriMidin-4-one-d2
• 4-Hydroxypyrazolo[3,4-d]pyriMidine-d2
• 4-Oxopyrazolo[3,4-d]pyriMidine-d2
• NSC 101655-d2

• Inchi： 1S/C5H4N4O/c10-5-3-1-8-9-4(3)6-2-7-5/h1-2H,(H2,6,7,8,9,10)
• InChI Key： OFCNXPDARWKPPY-UHFFFAOYSA-N
• SMILES： O=C1N=C([H])NC2NN=C([H])C1=2

Computed Properties

• Exact Mass: 138.05100

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.9±0.1 g/cm3
• Melting Point: >358°C (dec.)
• Boiling Point: 463.5±37.0 °C at 760 mmHg
• Flash Point: 234.1±26.5 °C
• Solubility: Soluble in DMSO (a little) \ methanol (a little)
• PSA: 74.69000
• LogP: 0.05850
• Vapor Pressure: No data available

Allopurinol-d2 Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better

Additional information on Allopurinol-d2

Recent Advances in the Study of Allopurinol-d2 (CAS: 916979-34-5) and Its Applications in Chemical Biology and Medicine

Allopurinol-d2, a deuterated analog of the well-known xanthine oxidase inhibitor allopurinol, has garnered significant attention in recent years due to its potential applications in metabolic studies and drug development. The compound, identified by CAS number 916979-34-5, serves as a valuable tool for researchers investigating purine metabolism and related disorders. This research brief synthesizes the latest findings on Allopurinol-d2, highlighting its synthesis, pharmacokinetics, and therapeutic implications.

Recent studies have focused on the improved metabolic stability of Allopurinol-d2 compared to its non-deuterated counterpart. Deuterium substitution at key positions has been shown to reduce the rate of oxidative metabolism, thereby prolonging the compound's half-life in biological systems. This property makes Allopurinol-d2 particularly useful for tracer studies in gout and hyperuricemia research, where precise measurement of drug metabolism is crucial.

Advanced analytical techniques, including LC-MS/MS and NMR spectroscopy, have been employed to characterize the pharmacokinetic profile of Allopurinol-d2. These studies reveal that the deuterated compound maintains the therapeutic efficacy of allopurinol while exhibiting altered distribution patterns in various tissues. Such findings have important implications for the development of next-generation xanthine oxidase inhibitors with optimized pharmacokinetic properties.

In clinical research, Allopurinol-d2 has emerged as an important internal standard for quantitative analysis of allopurinol and its metabolites in biological samples. Its use in mass spectrometry-based assays has significantly improved the accuracy and reproducibility of pharmacokinetic studies, enabling more precise dose optimization in therapeutic applications. Recent method validation studies demonstrate excellent linearity and sensitivity when using Allopurinol-d2 as a reference compound.

Looking forward, researchers are exploring novel applications of Allopurinol-d2 in proteomics and metabolomics studies. The compound's unique isotopic signature allows for sophisticated tracing of purine metabolic pathways, offering new insights into the molecular mechanisms underlying various pathological conditions. These developments position Allopurinol-d2 as a versatile research tool with expanding utility in chemical biology and translational medicine.